3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide

• IUPAC Name: 3-fluoro-N-[1-(5-fluoro-2-methylanilino)-1-oxopropan-2-yl]benzamide
• InChI: InChI=1S/C17H16F2N2O2/c1-10-6-7-14(19)9-15(10)21-16(22)11(2)20-17(23)12-4-3-5-13(18)8-12/h3-9,11H,1-2H3,(H,20,23)(H,21,22)
• InChI Key: OCFICOPTQCHAIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C(C)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C17H16F2N2O2
• Molecular Weight: 318.32 g/mol

Description

3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has generated significant interest due to its unique structure and potential applications in various fields such as pharmaceuticals, biochemistry, and molecular biology.

Scientific Research Applications

3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide has several potential applications in scientific research. One of the primary uses of this compound is in the development of new drugs. The unique structure of this compound makes it a potential candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide is not yet fully understood. However, it is believed that this compound may act as an inhibitor of specific enzymes or proteins involved in disease pathways. This inhibition can lead to the suppression of disease progression and the promotion of healing.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are currently being studied. Preliminary research has shown that this compound may have anti-inflammatory and anti-tumor properties. Additionally, this compound may have an effect on the nervous system, potentially leading to the development of new treatments for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide is its unique structure, which makes it a potential candidate for drug development. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research and development of 3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide. One potential direction is the development of new drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields such as biochemistry and molecular biology. Finally, additional studies are needed to determine the safety and toxicity of this compound, which may impact its potential use in drug development.

Synthesis Methods

The synthesis of 3-fluoro-N-{2-[(5-fluoro-2-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide involves several steps. The starting materials are 5-fluoro-2-methylaniline and 3-fluorobenzoyl chloride. The reaction between these two compounds produces 5-fluoro-2-methyl-N-(3-fluorobenzoyl)aniline. This intermediate is then reacted with methyl-2-oxo-2-(2-aminopropylamino)acetate to yield the final product, this compound.